2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H31N3O2/c1-16-5-7-18(8-6-16)25-19-9-12-23(13-10-19)15-20(24)22-14-17-4-2-3-11-21-17/h2-4,11,16,18-19H,5-10,12-15H2,1H3,(H,22,24)
• InChI Key: KFQLAWFVDJPRGW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)OC2CCN(CC2)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C20H31N3O2
• Molecular Weight: 345.5 g/mol

Description

2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide is a chemical compound that has been studied for its potential therapeutic applications. This compound is also known as JNJ-40411813 and has been the subject of several scientific research studies.

Mechanism of Action

The mechanism of action of 2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide involves its binding to the sigma-1 receptor. This binding results in the modulation of several cellular processes, including calcium signaling, mitochondrial function, and protein folding. This compound has been reported to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide has been reported to have several biochemical and physiological effects. It has been shown to modulate calcium signaling, which is important for several cellular processes, including neurotransmitter release and synaptic plasticity. This compound has also been reported to improve mitochondrial function, which is important for cellular energy production. Additionally, it has been reported to have anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide in lab experiments include its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological and pathological processes that involve this protein. Additionally, this compound has been reported to have neuroprotective effects, which makes it a potential candidate for the development of new therapies for neurodegenerative diseases.
The limitations of using this compound in lab experiments include its potential toxicity, which requires careful dosing and monitoring. Additionally, its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions for the study of 2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide. One potential direction is the development of new therapies for neurodegenerative diseases based on the neuroprotective effects of this compound. Another potential direction is the study of the biochemical and physiological effects of this compound on other cellular processes, such as protein folding and synaptic plasticity. Additionally, the development of new sigma-1 receptor ligands based on the structure of this compound could lead to the discovery of new therapeutic agents for a variety of diseases.

Synthesis Methods

The synthesis method of 2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide involves the reaction of 4-(4-methylcyclohexyl)oxyaniline with piperidine-4-carboxylic acid followed by the reaction of the resulting compound with pyridine-2-carboxaldehyde. The final product is obtained after purification and isolation. This synthesis method has been reported in several scientific research studies.

Scientific Research Applications

2-[4-(4-methylcyclohexyl)oxypiperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide has been studied for its potential therapeutic applications in several scientific research studies. It has been reported to have a high affinity for the sigma-1 receptor, which is a protein that is involved in several physiological and pathological processes. This compound has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.